Cas no 2580219-56-1 (8-{(tert-butoxy)carbonylamino}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid)

• Product Name: 8-{(tert-butoxy)carbonylamino}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid
• CAS No: 2580219-56-1
• MF: C₁₅H₁₉NO₆
• MW: 309.31446480751
• CID: 5659705
• PubChem ID: 165892581
• Update Time: 2025-06-12

8-{(tert-butoxy)carbonylamino}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27723576
• 2580219-56-1
• 8-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid
• 8-{(tert-butoxy)carbonylamino}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid

• Inchi： 1S/C15H19NO6/c1-15(2,3)22-14(19)16-10-8-12-11(7-9(10)13(17)18)20-5-4-6-21-12/h7-8H,4-6H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： CPKIVYKTCNHCKA-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(=O)O)=CC2=C(C=1)OCCCO2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.12123733g/mol
• Monoisotopic Mass: 309.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.1Ų

Additional information on 8-{(tert-butoxy)carbonylamino}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid

Professional Introduction to Compound with CAS No. 2580219-56-1 and Product Name: 8-{(tert-butoxy)carbonylamino}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid

The compound with the CAS number 2580219-56-1 and the product name 8-{(tert-butoxy)carbonylamino}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this molecule incorporates several key functional groups, including an amide moiety, a benzodioxepine core, and a tert-butoxycarbonyl (Boc) protecting group, which collectively contribute to its unique chemical and biological properties.

Recent research in the field of medicinal chemistry has highlighted the importance of benzodioxepine derivatives as scaffolds for developing novel therapeutic agents. The benzodioxepine core is known for its ability to interact with various biological targets, including enzymes and receptors, which makes it a valuable component in drug design. The presence of the (tert-butoxy)carbonylamino group in the molecular structure suggests that this compound may serve as a precursor for further derivatization, allowing chemists to explore its potential in synthesizing more complex molecules with tailored biological activities.

One of the most intriguing aspects of this compound is its potential role in the development of drugs targeting neurological disorders. Studies have shown that benzodioxepine derivatives can modulate the activity of neurotransmitter systems, particularly those involving serotonin and dopamine. The 8-{(tert-butoxy)carbonylamino}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid structure may exhibit properties that make it useful in treating conditions such as depression, anxiety, and neurodegenerative diseases. The Boc group provides stability to the molecule during synthetic processes and also serves as a handle for subsequent functionalization, enabling researchers to attach other pharmacophores or modify existing ones.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The benzodioxepine core is typically constructed through cyclization reactions involving appropriately substituted precursors. The introduction of the amide group at the 8-position is achieved through nucleophilic substitution or condensation reactions, while the Boc protection is applied to prevent unwanted side reactions during subsequent synthetic steps. Advanced techniques such as chromatography and spectroscopic methods are employed to monitor the reaction progress and isolate the desired product.

In terms of biological activity, preliminary studies on related compounds have suggested that derivatives of benzodioxepine can exhibit potent effects on various biological pathways. For instance, some analogs have shown promise in inhibiting enzymes involved in inflammation and pain signaling. The 8-{(tert-butoxy)carbonylamino}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid may similarly possess anti-inflammatory or analgesic properties, although further research is needed to fully elucidate its mechanism of action. Additionally, its potential interaction with receptors or enzymes relevant to neurological function makes it an attractive candidate for drug discovery efforts aimed at treating central nervous system disorders.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development due to their structural diversity and biological relevance. The benzodioxepine scaffold offers a rich chemical space for designing molecules with novel properties. By modifying different positions on the core structure or introducing additional functional groups, researchers can fine-tune the pharmacological profile of these compounds. The 8-{(tert-butoxy)carbonylamino}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid represents an example of how strategic molecular design can lead to promising candidates for therapeutic intervention.

As research continues to uncover new applications for benzodioxepine derivatives, compounds like 2580219-56-1 are likely to play a crucial role in advancing our understanding of their potential in medicine. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications. By leveraging cutting-edge synthetic methodologies and employing rigorous biological testing protocols, scientists can accelerate the development of next-generation pharmaceuticals based on this innovative scaffold.

The future prospects for this compound are promising, given its unique structural features and potential biological activities. Further investigation into its pharmacokinetic properties will be necessary to assess its suitability for therapeutic use. Additionally, exploring its interactions with target proteins at a molecular level will provide insights into how it exerts its effects and inform future modifications aimed at improving efficacy and safety profiles.

In conclusion,2580219-56-1and its corresponding product name,8-{(tert-butoxy)carbonylamino}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid, represent a significant contribution to the field of pharmaceutical chemistry. Their unique structural features and potential biological activities position them as valuable tools for drug discovery efforts aimed at treating various diseases. As research progresses，these compounds are expected to continue influencing advancements in medicinal chemistry，offering hope for new therapeutic solutions.